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Compound of Interest

Compound Name: Dimethyl succinate-d4

Cat. No.: B1600972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl succinate-d4 (CAS

Number: 30994-23-1), a deuterated isotopologue of dimethyl succinate.[1][2][3][4] This

document is intended for researchers in drug metabolism, pharmacokinetics (DMPK), and other

biomedical fields who utilize stable isotope-labeled compounds as internal standards or

metabolic tracers.

Core Compound Data
Dimethyl succinate-d4 is a stable, non-radioactive labeled compound valuable for its

application in quantitative analysis and metabolic research.[4] The deuterium labeling provides

a distinct mass shift, making it an ideal internal standard for mass spectrometry-based

quantification of its non-labeled counterpart.[4]

Physicochemical and Analytical Data
A summary of the key physicochemical and analytical properties of Dimethyl succinate-d4 is

presented below. Data is aggregated from various commercial suppliers and databases.
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Property Value Reference(s)

CAS Number 30994-23-1 [1][2][3][4]

Molecular Formula C₆H₆D₄O₄ [2][4]

Molecular Weight 150.17 g/mol [1][2][3][4]

Synonyms

Dimethyl succinate-2,2,3,3-d4,

Dimethyl butanedioate-2,2,3,3-

d4

[1][3]

Isotopic Purity ≥98 atom % D [1]

Chemical Purity (GC) ≥97% to >99% [2][4]

Appearance Colorless to light yellow liquid [4]

Density 1.148 g/mL at 25 °C [1]

Boiling Point 196-200 °C (lit.) [1]

Melting Point 18-19 °C (lit.) [1]

Refractive Index n20/D 1.419 (lit.) [1]

InChI Key
MUXOBHXGJLMRAB-

KHORGVISSA-N
[1]

Synthesis and Characterization
The synthesis of Dimethyl succinate-d4 typically involves the esterification of succinic acid-d4

with methanol. While specific protocols for the deuterated version are proprietary, the general

synthesis of dimethyl succinate is well-established.

General Synthesis Pathway
The common method for synthesizing dimethyl succinate is the acid-catalyzed esterification

(Fischer esterification) of succinic acid with methanol.[5] For the deuterated analogue, succinic

acid-d4 would be used as the starting material.
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Synthesis of Dimethyl succinate-d4

Reactants

Succinic Acid-d4
(HOOC-CD2-CD2-COOH)

Acid Catalyst
(e.g., H2SO4)

Methanol (CH3OH)

Reflux Dimethyl succinate-d4
(CH3OOC-CD2-CD2-COOCH3)
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Workflow for a Pharmacokinetic Study Using a SIL-IS
Administer Unlabeled
Dimethyl Succinate to

Test Subject

Collect Biological Samples
(e.g., Plasma, Urine)

Over Time

Spike Samples with Known
Amount of Dimethyl

Succinate-d4 (Internal Standard)

Sample Preparation
(e.g., Protein Precipitation,
Liquid-Liquid Extraction)

LC-MS/MS or GC-MS
Analysis

Quantify Unlabeled Analyte
by Comparing its Peak Area

to the Internal Standard's
Peak Area

Pharmacokinetic Modeling
(Concentration vs. Time)
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Metabolic Fate of Dimethyl Succinate-d4

TCA Cycle (Mitochondrion)

Dimethyl Succinate-d4
(Extracellular)
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Dehydrogenase (SDH)

Oxidation

Fumarate-d4
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Malate-d4

Malate
Dehydrogenase (MDH)

Oxidation

Oxaloacetate-d4

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Dimethyl Succinate-d4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600972#dimethyl-succinate-d4-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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